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Efficacy and Safety Comparison

The table below summarizes core findings from recent clinical studies comparing nafamostat mesylate and

heparin in hemodialysis and other extracorporeal therapies.

Nafamostat Mesylate

Aspect (NM) Heparin Supporting Data & Context
Overall Effective for maintaining Established efficacy, In plasma exchange for
Efficacy circuit patency; similar but use is limited in pediatric patients, no
filter performance to high bleeding-risk significant difference in
regional citrate patients [2]. transmembrane pressure
anticoagulation in plasma (TMP) between NM and
exchange [1]. citrate groups [1].
Anticoagulant Broad-spectrum serine Activates antithrombin ~ NM's short half-life is due to
Mechanism protease inhibitor. Inhibits  II. rapid degradation by
thrombin (lla), Xa, Xlla, carboxylesterase [1].

kallikrein, and plasmin [1]

3].
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Nafamostat Mesylate

Aspect (NM) Heparin Supporting Data & Context
Bleeding Risk Lower bleeding risk; Higher bleeding risk Significantly lower incidence
& Safety preferred for high [2]. of bleeding-related
bleeding-risk patients. complications vs. heparin
Fewer adverse reactions (P<0.05) [2]. Fewer overall
than heparin and regional adverse reactions vs.
citrate [1] [2]. regional citrate (P<0.05) [1].
Metabolic Not associated with Can cause heparin- In plasma exchange, citrate
Complications citrate-related metabolic induced group had significantly higher
issues (e.g., metabolic thrombocytopenia metabolic alkalosis rates [1].

alkalosis, hypocalcemia) (HIT).

[1].

Additional Potential anti- Primarily Animal model shows NM

Benefits inflammatory and anti- anticoagulant. attenuates renal fibrosis by
fibrotic effects; protects suppressing IL-17/c-Fos
renal tubular cells and pathway [4].

suppresses IL-17
signaling in animal
studies [4].

Detailed Experimental Data and Protocols

For researchers requiring in-depth methodological information, here is a detailed breakdown of the

experimental designs from key studies.

Clinical Study in End-Stage Renal Disease (ESRD) [2]

e Objective: To evaluate the efficacy and safety of Nafamostat mesylate vs. heparin sodium in
hemodialysis for ESRD patients.
¢ Methods:
o Design: Single-center study, 65 patients divided into NM group (n=33) and heparin group
(n=32).
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o Intervention: The NM group received Nafamostat mesylate (20 mg/h to 50 mg/h) via
continuous infusion. The control group received heparin sodium (0.3-0.5 mg/kg initial dose,
then 5-10 mg/h).

o Assessment: Compared clinical effectiveness, dialyzer coagulation grade, coagulation function
indices (PT, APTT, TT, INR, FIB), and adverse reactions.

e Key Findings:

o Effectiveness Rate: The NM group showed a significantly higher effectiveness rate (P < 0.05).

o Dialyzer Coagulation: The NM group had significantly more patients with Grade 0 coagulation
and fewer with Grades Il and Il (P < 0.05).

o Coagulation Function: Post-treatment, the heparin group had significantly prolonged PT,
APTT, TT, and INR (P < 0.05), indicating a greater systemic anticoagulant effect.

o Adverse Reactions: The total incidence of adverse reactions (e.g., rash, nausea, dizziness)
was significantly lower in the NM group (P < 0.05).

Predictive Model for NM Dosing in Hemodialysis [5]

e Objective: To develop a model for predicting the optimal Nafamostat mesylate dose in hemodialysis
patients.
e Methods:
o Design: Multicenter, retrospective analysis of 308 hemodialysis sessions from 88 patients.
o Modeling: A predictive model was built using 12 variables. The top factors influencing the dose
were: oral anticoagulant use, dry body weight, age, and hemoglobin level.
o Dosage: The average Nafamostat dose used was 21.90 + 6.82 mg/h.
¢ Key Findings:
o Oral anticoagulant use and older age were associated with a lower NM dose.
o Higher dry body weight and hemoglobin level were associated with a higher NM dose.
o The final model had an adjusted R2 of 0.49 and a root mean squared error of 4.11 mg/h.

Comparison with Regional Citrate in Plasma Exchange [1]

e Objective: To compare the efficacy and safety of Nafamostat mesylate (NM) and Regional Citrate
Anticoagulation (RCA) in pediatric patients at high bleeding risk undergoing plasma exchange.
¢ Methods:
o Design: Retrospective study of 66 children (45 in RCA group, 21 in NM group).
o Assessment: Compared filter performance (initial, max, and final Transmembrane Pressure -
TMP), filter grade, and adverse reactions.
¢ Key Findings:
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o Efficacy: No statistically significant differences in TMP measurements or filter grade distribution

between the two groups.
o Safety: The NM group had a significantly lower overall adverse reaction rate and,

specifically, a lower rate of metabolic alkalosis than the RCA group (both P < 0.05).

Mechanism of Action and Dosing Workflow

The diagrams below illustrate the distinct anticoagulant mechanisms of Nafamostat and heparin, as well as

the patient-specific dosing workflow for Nafamostat based on the predictive model.
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Key Insights for Researchers

e Optimal Use Cases: Nafamostat mesylate is a superior alternative to heparin for patients with a
high risk of bleeding or those with heparin-induced thrombocytopenia (HIT). Its short half-life is a
key safety advantage [1] [2].

¢ Dosing Considerations: Unlike heparin, nafamostat dosing is not one-size-fits-all. The predictive
model shows that patient-specific factors must be considered for optimal efficacy [5].

e Emerging Potential: Beyond anticoagulation, early research indicates nafamostat may have
renoprotective effects by attenuating renal fibrosis, suggesting potential applications beyond
mere circuit anticoagulation [4].
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e Comparative Context: When compared to another regional anticoagulant (citrate), nafamostat
demonstrates similar efficacy with a better metabolic safety profile, avoiding citrate-related
complications like alkalosis [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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